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Compound of Interest

Compound Name:
Trimethylolpropane tris(3-

mercaptopropionate)

Cat. No.: B1582694 Get Quote

An initial investigation into the provided CAS number, 33007-83-9, reveals that it corresponds

to the chemical compound Trimethylolpropane tris(3-mercaptopropionate).[1][2][3][4][5][6]

[7][8][9] This is a multi-functional thiol crosslinking agent primarily used in polymer chemistry.

However, the nature of the request for an in-depth technical guide for researchers and drug

development professionals suggests a potential interest in a psychoactive research chemical. It

is plausible that there has been a transcription error and the intended compound of interest

was 2-Fluoromethamphetamine (2-FMA), a stimulant of the amphetamine class. This is a

substance more commonly encountered in the fields of forensic science and pharmacology.

Given this ambiguity, and to provide the most comprehensive and useful response, this guide

will be presented in two parts. Part A will provide a detailed technical overview of

Trimethylolpropane tris(3-mercaptopropionate), correctly identified by CAS number 33007-

83-9. Part B will offer a similar in-depth guide for 2-Fluoromethamphetamine (2-FMA).

Part A: In-Depth Technical Guide on
Trimethylolpropane tris(3-mercaptopropionate)
Chemical Identity and Molecular Structure
Trimethylolpropane tris(3-mercaptopropionate) is a tri-functional thiol compound.[4] Its

structure is characterized by a central trimethylolpropane core to which three 3-

mercaptopropionate groups are attached via ester linkages.

IUPAC Name: 2,2-bis({[(3-sulfanylpropanoyl)oxy]methyl})butyl 3-sulfanylpropanoate[2][6]
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Synonyms: 1,1,1-Tris(3-mercaptopropionyloxymethyl)propane, 3-Mercaptopropionic acid

triester with trimethylolpropane[2]

CAS Number: 33007-83-9[1][2][3][4][5][6][7][8][9]

Molecular Formula: C15H26O6S3[1][2][3][5][6][7][8]

Molecular Weight: 398.56 g/mol [1][3][7][8]

Structural Representation:
Caption: 2D structure of Trimethylolpropane tris(3-mercaptopropionate).

Physicochemical Properties
Property Value Source

Appearance Colorless to light yellow liquid [1]

Boiling Point 220 °C at 0.3 mmHg [7][8]

Density 1.21 g/mL at 25 °C [8]

Refractive Index n20/D 1.518 [7][8]

Solubility
Insoluble in water; soluble in

organic solvents
[1][4][7]

Synthesis
The synthesis of Trimethylolpropane tris(3-mercaptopropionate) typically involves the

esterification of trimethylolpropane with 3-mercaptopropionic acid.[7]

General Synthesis Workflow:

Trimethylolpropane + 3-Mercaptopropionic Acid + p-Toluenesulfonic acid (catalyst) in Cyclohexane Reflux in Oil BathHeating Cooling and CrystallizationReaction Completion Reduced Pressure Distillation and FiltrationCrude Product Trimethylolpropane tris(3-mercaptopropionate)

Click to download full resolution via product page

Caption: Generalized synthesis workflow.
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Applications in Polymer Chemistry
The primary utility of this compound lies in its role as a cross-linking agent in polymer systems.

[1][7] The three thiol (-SH) groups are highly reactive and can participate in various "click"

chemistry reactions, most notably thiol-ene and thiol-acrylate polymerizations.[4]

These reactions are valued for their high efficiency, lack of byproducts, and ability to proceed

under mild conditions, often initiated by UV light. This makes Trimethylolpropane tris(3-
mercaptopropionate) a key ingredient in:

UV-curable coatings and inks: It acts as a photoinitiator and cross-linker.[1]

High-performance resins and adhesives: Enhances mechanical strength, chemical

resistance, and adhesion.[7]

Hydrogel preparation: Used for crosslinking inulin derivatives for potential applications like

colon-specific drug release.

Biomaterials: Employed in the creation of biocompatible materials for medical and research

applications.

Safety and Handling
Hazard Statements: H302 (Harmful if swallowed), H317 (May cause an allergic skin

reaction), H410 (Very toxic to aquatic life with long-lasting effects).

Precautionary Statements: P273 (Avoid release to the environment), P280 (Wear protective

gloves/protective clothing/eye protection/face protection).

Storage: Should be stored in a dry, well-ventilated place, sealed from moisture.

Part B: In-Depth Technical Guide on 2-
Fluoromethamphetamine (2-FMA)
Chemical Identity and Molecular Structure
2-Fluoromethamphetamine (2-FMA) is a synthetic stimulant of the substituted amphetamine

class.[10][11][12] It is a structural analog of methamphetamine, featuring a fluorine atom
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substituted at the 2-position of the phenyl ring.[10]

IUPAC Name: (RS)-1-(2-Fluorophenyl)-N-methylpropan-2-amine[11][13][14]

Synonyms: 2-FMA[10][14][15]

CAS Number: 1017176-48-5 (for the free base)[11][14][15]

Molecular Formula: C10H14FN[11][15]

Molecular Weight: 167.227 g·mol−1[11][13][15]

Structural Representation:
Caption: 2D structure of 2-Fluoromethamphetamine.

Physicochemical Properties
Property Value Source

Appearance White powder (HCl salt) [14]

Molecular Weight (HCl salt) 203.7 g/mol [16]

Melting Point (HCl salt) 142.1 °C [14]

Solubility (HCl salt)
Soluble in DMF, DMSO,

Ethanol, and PBS
[16]

Synthesis and Analytical Methodologies
The synthesis of fluorinated amphetamines often starts from the corresponding

fluorobenzaldehyde.

Synthesis of the Related Compound 2-Fluoroamphetamine (2-FA):
A common route for the synthesis of the parent compound, 2-fluoroamphetamine (2-FA),

involves a Henry condensation followed by reduction.[17] A similar N-methylation step would be

required to produce 2-FMA.
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Step 1: Henry Condensation: 2-fluorobenzaldehyde is reacted with nitroethane in the

presence of a catalyst (e.g., n-butylamine) to form 1-(2-fluorophenyl)-2-nitropropene.[17]

Step 2: Reduction: The resulting nitropropene is then reduced to the amine, 2-

fluoroamphetamine, using a reducing agent like Lithium Aluminum Hydride (LAH).[17]

Analytical Methodologies:
Gas Chromatography-Mass Spectrometry (GC-MS): A standard method for the identification

and quantification of 2-FMA and its metabolites in forensic samples.[18] Sample preparation

typically involves a liquid-liquid extraction.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Used for structural elucidation and

confirmation of synthesized standards. Samples are often prepared in D2O.[14][17]

Liquid Chromatography–Tandem Mass Spectrometry (LC-MS/MS): A highly sensitive method

for detecting 2-FMA and its metabolites, such as 2-fluoroamphetamine (2-FA), N-hydroxy 2-

FMA, and 2-fluoroephedrine, in urine samples.[18][19][20]

Pharmacology and Mechanism of Action
While formal pharmacological studies are limited, 2-FMA is believed to act as a releasing agent

and reuptake inhibitor for dopamine and norepinephrine.[10][21] This mechanism is analogous

to that of other amphetamines.

Proposed Mechanism of Action:
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Caption: Proposed mechanism of 2-FMA in a presynaptic neuron.

The primary action is to increase the concentration of dopamine and norepinephrine in the

synaptic cleft, leading to its stimulant effects.[10] Unlike some other amphetamines, 2-FMA

appears to have little to no effect on serotonin systems.[11]

Subjective Effects and Toxicology
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2-FMA is reported to be a functional stimulant, often compared to lisdexamfetamine (Vyvanse)

for its efficacy as a study or productivity aid.[10][11][12]

Positive Effects: Increased stimulation, focus, motivation, and appetite suppression.[10]

Negative Effects: At higher doses, it can lead to increased blood pressure, elevated heart

rate, and anxiety.[10]

Toxicity: Very little data exists on the long-term toxicity of 2-FMA.[10] Chronic use of

stimulants can lead to psychological dependence and, in some cases, psychosis.[10]

Legal Status
2-FMA is a controlled substance in many jurisdictions, often due to its structural similarity to

methamphetamine.

Canada: Schedule I controlled substance as an analog of amphetamine.[11][12]

China: Controlled substance as of October 2015.[11][12]

Germany: Controlled under Anlage I of the Narcotics Act.[11][12]

United Kingdom: Considered a Class A drug.[10]

United States: Not explicitly scheduled, but its sale or possession could be prosecuted under

the Federal Analogue Act if intended for human consumption.[11][22]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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